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Compound Name: Amarogentin

Cat. No.: B1665944 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Amarogentin. It outlines the

necessary personal protective equipment (PPE), procedural guidance for safe handling and

disposal, and key safety data.

Hazard and Safety Data Summary
While Amarogentin is not classified as a hazardous substance by all suppliers in accordance

with Regulation (EC) No 1272/2008, it is crucial to handle it with care, following standard

laboratory safety protocols.[1][2] Some sources indicate that it may be harmful if swallowed and

can cause skin irritation.[3]
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Data Point Summary

GHS Classification

Does not meet the criteria for classification

according to most suppliers.[1][2] However,

some notifications to ECHA include hazard

statements for acute oral toxicity and skin

irritation.[3]

Acute Toxicity Shall not be classified as acutely toxic.[2]

Skin Corrosion/Irritation
Shall not be classified as a skin corrosive or

irritant.[2]

Eye Damage/Irritation
Shall not be classified as seriously damaging to

the eye or an eye irritant.[2]

Respiratory/Skin Sensitisation
Shall not be classified as a respiratory or skin

sensitiser.[2]

Occupational Exposure Limits (OELs)

No specific national limit values have been

established for Amarogentin.[1][2] Standard

limits for nuisance dust may apply where dust is

generated.[2]

Personal Protective Equipment (PPE)
Based on safety data sheets and general best practices for handling chemical compounds in a

laboratory setting, the following PPE is recommended when working with Amarogentin.

Standard Handling Operations
Eye and Face Protection: Wear safety goggles with side protection to shield against dust

particles and potential splashes.[2]

Hand Protection: Use chemical-resistant gloves tested according to standards such as EN

374.[2] It is good practice to change gloves regularly and immediately if they become

contaminated.[4]

Body Protection: A standard laboratory coat should be worn to protect against skin contact.
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Respiratory Protection: If there is a potential for dust formation or aerosol generation, use a

particulate filter respirator (e.g., P1 or N95).[2][5] If exposure limits are exceeded or irritation

is experienced, a full-face respirator may be necessary.[5]

Operational and Disposal Plan
Follow these step-by-step procedures for the safe handling and disposal of Amarogentin to

ensure personnel safety and environmental protection.

Preparation and Handling
Ventilation: Always handle Amarogentin in a well-ventilated area. The use of a chemical

fume hood or local exhaust ventilation is strongly recommended to control dust.[1][5]

Avoid Dust Formation: Take measures to prevent the generation of dust and aerosols during

handling, weighing, and reconstitution.[5]

Personal Hygiene: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke in the

laboratory area. Wash hands thoroughly after handling. Keep the compound away from

foodstuffs and animal feed.[1]

Clothing: Wear suitable protective clothing and ensure it is removed before leaving the work

area.[5]

Storage
Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][5]

The recommended storage temperature is between 2–8 °C.[1]

Incompatibilities: Store apart from strong oxidizing agents, with which it may react violently.

[2]

Accidental Release Measures
Containment: In case of a spill, prevent the powder from entering drains or waterways.[1][2]

Cleanup: Mechanically take up the spilled material, avoiding dust generation.[1][2] Place the

collected material into a suitable, labeled container for disposal.
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Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal Plan
Waste Identification: All waste materials contaminated with Amarogentin, including empty

containers, used PPE, and cleanup materials, should be treated as chemical waste.

Containerization: Collect waste in suitable, closed, and clearly labeled containers.[5][6]

Disposal Route: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not dispose of it down the drain.[5] Contact your institution's environmental

health and safety (EHS) department for specific disposal procedures.[7]

Packaging: Packaging that has contained Amarogentin should also be disposed of as

chemical waste, especially if labeled with hazard pictograms for acute toxicity, serious health

hazards, or environmental hazards.[6]

Safe Handling Workflow

Preparation Handling Post-Handling & Disposal

Receive & Log
Amarogentin

Review SDS &
Assess Risks

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in Ventilated
Area (Fume Hood) Prepare Solution Decontaminate

Work Surfaces Doff PPE Segregate Chemical Waste
(Solid & Liquid)
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Amarogentin from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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